Cas no 74875-96-0 (rac-1,2-Dilinoleoyl-3-chloropropanediol)

• Product Name: rac-1,2-Dilinoleoyl-3-chloropropanediol
• CAS No: 74875-96-0
• MF: C₃₉H₆₇ClO₄
• MW: 635.399892091751
• CID: 1062877
• PubChem ID: 129850365
• Update Time: 2025-04-20

rac-1,2-Dilinoleoyl-3-chloropropanediol Chemical and Physical Properties

Names and Identifiers

• rac-1,2-Dilinoleoyl-3-chloropropanediol
• 3-Chloro-1,2-propanediol Dilinoleate
• MCPD linoleic-linoleic diester
• 3-Chloro-1,2-propandiol-dilinoleate
• 3-Chloro-1,2-propanediol Dilinoleate Standard
• 9,12-Octadecadienoic acid (9Z,12Z)-, 1,1'-[1-(chloromethyl)-1,2-ethanediyl] ester
• 1,2-Dilinoleoyl-3-chloropropanediol
• (6Z,9Z,29Z,32Z)-20-(Chloromethyl)-19,19-dihydroxyoctatriaconta-6,9,29,32-tetraene-18,21-dione
• 74875-96-0
• 3-Chloro-1.2-propanediol Dilinoleate

• Inchi： 1S/C39H67ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37H,3-10,15-16,21-36H2,1-2H3/b13-11-,14-12-,19-17-,20-18-
• InChI Key： DRJDHVCKVJFJLH-MAZCIEHSSA-N
• SMILES： C(OC(=O)CCCCCCC/C=C\C/C=C\CCCCC)(CCl)COC(=O)CCCCCCC/C=C\C/C=C\CCCCC

Computed Properties

• Exact Mass: 634.47300
• Monoisotopic Mass: 634.4727883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 32
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 0.954±0.06 g/cm3(Predicted)
• Boiling Point: 665.4±55.0 °C(Predicted)
• Solubility: 氯仿（微溶）、乙酸乙酯（微溶）
• PSA: 52.60000
• LogP: 12.30720

rac-1,2-Dilinoleoyl-3-chloropropanediol Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters